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Compound of Interest

Compound Name: Calcium sucrose phosphate

Cat. No.: B084505

For researchers, scientists, and drug development professionals, understanding the efficacy
and mechanisms of various caries preventive agents is paramount. This guide provides an
objective comparison of calcium sucrose phosphate (CaSP) with other leading alternatives—
fluoride, xylitol, and casein phosphopeptide-amorphous calcium phosphate (CPP-ACP)—
supported by available clinical and in-vitro experimental data.

Mechanism of Action: Calcium Sucrose Phosphate

Calcium sucrose phosphate (CaSP) is a complex of calcium and sucrose phosphate that
acts as a source of soluble calcium and phosphate ions.[1][2] Its primary mechanism in caries
prevention is the enhancement of remineralization and the reduction of demineralization of
tooth enamel.[2][3] By increasing the concentration of calcium and phosphate ions in saliva and
plaque, CaSP promotes the rebuilding of enamel mineral that has been lost due to acid attacks
from cariogenic bacteria.[2][4] Additionally, it has been suggested that CaSP can inhibit the
formation and adherence of plaque to the enamel surface.[1][3] When combined with fluoride,
its efficacy may be further enhanced.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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